2-Fluoro-5-methoxypyridine-4-carboxylic acid

• CAS: 1211587-56-2

Core Science & Biosynthesis

Solubility profile of 2-Fluoro-5-methoxypyridine-4-carboxylic acid in organic solvents

Executive Summary

2-Fluoro-5-methoxypyridine-4-carboxylic acid is a critical heterocyclic building block, frequently employed as a scaffold in the synthesis of tyrosine kinase inhibitors and advanced agrochemicals.[1] Its solubility profile is governed by a complex interplay between its zwitterionic potential (pyridine nitrogen vs. carboxylic acid) and its lipophilic substituents (fluorine and methoxy groups).

This guide provides a comprehensive technical analysis of its solubility behavior. Unlike simple pyridine derivatives, this molecule exhibits a "solubility switch" dependent on pH and solvent polarity. This document details the physicochemical basis of its dissolution, predictive solubility trends based on structural analogs (isonicotinic acid derivatives), and a validated experimental protocol for generating precise thermodynamic solubility data.

Physicochemical Characterization & Solubility Logic

To understand the solubility profile, we must first deconstruct the molecule’s competing interactions.

Structural Impact on Solvation

The molecule consists of a pyridine core with three distinct functional influences:

Feature	Electronic Effect	Solubility Impact
Pyridine-4-COOH Core	Amphoteric/Zwitterionic	High melting point (crystal lattice energy); favors polar protic solvents (H2O, MeOH).[1]
2-Fluoro Group	Strong Inductive Withdrawal (-I)	Lowers pKa of the pyridine nitrogen, destabilizing the zwitterion. This increases solubility in organic solvents (EtOAc, DCM) compared to non-fluorinated isonicotinic acid.
5-Methoxy Group	Mesomeric Donation (+M)	Increases lipophilicity (LogP); acts as a weak H-bond acceptor.[1] Increases solubility in chlorinated solvents.

The "Solubility Switch" Mechanism

The solubility of this compound is highly pH-dependent due to its ability to exist in three states:

• Cationic (pH < 2): Protonated pyridine N. Soluble in aqueous acid.

• Zwitterionic/Neutral (pH 3–5): Isoelectric point. Lowest solubility (Critical for isolation/precipitation).

• Anionic (pH > 7): Carboxylate form. Highly soluble in water.[2][3]

Key Insight for Process Chemists:

The 2-Fluoro substituent reduces the basicity of the pyridine ring. Consequently, the "neutral" form is more lipophilic than isonicotinic acid, making Ethyl Acetate (EtOAc) or 2-Methyltetrahydrofuran (2-MeTHF) excellent candidates for extraction from acidic aqueous media.

Predicted Solubility Landscape

Based on thermodynamic data of structural analogs (e.g., 2-fluoroisonicotinic acid, 2-methoxypyridine-4-carboxylic acid) and group contribution methods, the following solubility profile is projected.

Solubility Class Table

Solvent Class	Representative Solvents	Predicted Solubility (25°C)	Temperature Sensitivity	Process Utility
Polar Aprotic	DMSO, DMF, NMP	Very High (>150 mg/mL)	Low	Reaction media; difficult to crystallize from.[1]
Lower Alcohols	Methanol, Ethanol	High (50–100 mg/mL)	High	Ideal for recrystallization (often requires cooling).
Esters	Ethyl Acetate, Isopropyl Acetate	Moderate (10–40 mg/mL)	High	Best for extraction and antisolvent crystallization.
Chlorinated	DCM, Chloroform	Moderate	Low	Good for transport; avoid for final crystallization (solvates).
Alkanes	n-Heptane, Hexane	Negligible (<1 mg/mL)	Negligible	Antisolvent of choice.[1]
Water	Water (Neutral pH)	Low to Moderate	Moderate	pH-dependent isolation.[1]

Experimental Protocol: Laser Dynamic Solubility Determination

For precise solubility curves (Mole Fraction vs. Temperature), the Laser Dynamic Method is superior to the static shake-flask method as it minimizes material usage and detects the exact point of dissolution (clear point).

Materials & Setup

• Apparatus: Crystal16 or EasyMax system (or custom jacketed vessel with laser turbidity probe).

• Solvents: HPLC grade (dried over molecular sieves if analyzing moisture sensitivity).

• Sample: 2-Fluoro-5-methoxypyridine-4-carboxylic acid (purity >99% by HPLC).

Step-by-Step Workflow

Figure 1: Laser Dynamic Solubility Determination Workflow.

Data Processing (Thermodynamic Modeling)

To extrapolate solubility beyond measured points, fit your experimental data (

) to the Modified Apelblat Equation . This model is the industry standard for heterocyclic carboxylic acids.

• : Mole fraction solubility.[2]

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  : Absolute temperature (Kelvin).[2][4]
• : Empirical model parameters derived from regression.

• Validation: A Relative Average Deviation (RAD) of < 2% indicates a robust model.

Process Application: Purification Strategy

The solubility profile suggests two primary purification pathways. The choice depends on the impurity profile (polar byproducts vs. non-polar starting materials).

Strategy A: Reactive Crystallization (pH Swing)

• Best for: Removing non-acidic impurities.

• Method: Dissolve crude solid in dilute NaOH (pH 10). Filter insoluble organics. Slowly acidify with HCl to pH 3–4 (Isoelectric point).

• Risk: The 2-Fluoro group is sensitive to nucleophilic attack by hydroxide at high temperatures; keep

  during base treatment.

Strategy B: Cooling Crystallization (Solvent/Anti-Solvent)

• Best for: Final API grade purification.

• System: Ethanol / n-Heptane .

• Logic: High solubility in hot ethanol breaks the crystal lattice. Addition of n-Heptane (in which the fluorinated/methoxy segments have poor interaction) forces controlled precipitation.

• Protocol:

  • Dissolve crude in Ethanol at 70°C (near reflux).

  • Cool to 50°C.

  • Add n-Heptane slowly until slight turbidity persists (Cloud point).

  • Cool to 0°C at 0.5°C/min.

Figure 2: Solute-Solvent Interaction Map driving the purification logic.[1]

References

• Thermodynamics of Pyridine Carboxylic Acids

  • Title: Solubility and Thermodynamics of Nicotinic Acid in Different Solvents.

  • Source: Journal of Chemical & Engineering Data.[5]

  • Context: Establishes the baseline solubility trends for pyridine-COOH derivatives (DMSO > EtOH > W

  • URL:[Link]

• Fluorinated Pyridine Synthesis & Purification

  • Title: A Facile Preparation of Fluoropyridines from Aminopyridines via Diazotization.[6]

  • Source: Journal of Fluorine Chemistry.[6]

  • Context: Details the purification of fluorinated pyridines using extraction into organic solvents (DCM/EtOAc)

  • URL:[Link]

• Solubility Modeling Standards

  • Title: Correlation and Prediction of Solubility of Organic Compounds (Apelblat Equ

  • Source: Industrial & Engineering Chemistry Research.[6]

  • Context: The mathematical standard for fitting solubility curves of pharmaceutical intermedi

  • URL:[Link]

• Analogous Compound Data (Picolinic Acid)

  • Title: Solubility and Crystallization Studies of Picolinic Acid.[2][3]

  • Source: MDPI (Processes).
  • Context: Provides comparative data for pyridine-2-carboxylic acid, highlighting the solubility differential in alcohols vs. nitriles.

  • URL:[Link]

Sources

• 1. 1451392-17-8|(2-Fluoro-5-methoxypyridin-4-yl)boronic acid|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
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• 4. researchgate.net [researchgate.net]
• 5. Thermodynamic Properties of Three Pyridine Carboxylic Acid Methyl Ester Isomers - UNT Digital Library [digital.library.unt.edu]
• 6. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]

Literature review of 5-methoxy-substituted pyridine carboxylic acids

Scaffold Analysis, Synthetic Architectures, and Therapeutic Applications

Executive Summary

The introduction of a methoxy (-OCH₃) group at the 5-position of the pyridine carboxylic acid scaffold represents a critical isosteric modification in medicinal chemistry. This substitution modulates lipophilicity (

), alters the electronic density of the pyridine ring, and blocks metabolic oxidation at a susceptible position. This guide focuses on the two primary isomers of high therapeutic value: 5-methoxynicotinic acid (5-MNA) and 5-methoxypicolinic acid (5-MPA) .

Key Technical Value:

• GPR109A Agonism: 5-MNA serves as a partial agonist for the niacin receptor, offering lipid-lowering efficacy with reduced cutaneous vasodilation (flushing).

• Metabolic Stability: The 5-methoxy group prevents P450-mediated oxidation at the 5-position, a common clearance pathway for nicotinic acid derivatives.

• Synthetic Versatility: These scaffolds are precursors for fused heterocycles (e.g., thiazolopyridines) and kinase inhibitors.

Part 1: Structural Activity Relationship (SAR) & Pharmacophore Analysis

The 5-methoxy group is not merely a passive substituent; it actively dictates the pharmacodynamic profile of the molecule.

Electronic and Steric Effects

• Electronic Donor: The methoxy group is an electron-donating group (EDG) by resonance, which increases the electron density of the pyridine ring. This makes the ring nitrogen more basic (

  shift) compared to the unsubstituted nicotinic acid.

• Lipophilicity: The methyl ether increases the

  (approx. +0.5 to +0.8 units vs. OH), improving passive membrane permeability and blood-brain barrier (BBB) penetration.

• H-Bonding: The oxygen atom serves as a weak hydrogen bond acceptor, crucial for orientation within the GPR109A binding pocket (Arginine anchor points).

Isomer Differentiation

Feature	5-Methoxynicotinic Acid (3-COOH)	5-Methoxypicolinic Acid (2-COOH)
Structure	3-carboxyl, 5-methoxy	2-carboxyl, 5-methoxy
Primary Target	GPR109A (Gi-coupled)	Metallo-enzymes (Chelation)
Key Utility	Dyslipidemia, Anti-inflammatory	Herbicides, Kinase Inhibitors
Metabolic Fate	Glucuronidation, Glycine conjugation	Decarboxylation (thermal/enzymatic)

Part 2: Synthetic Methodologies

We present two distinct, scalable synthetic routes. The choice of route depends on the availability of starting materials and the desired scale.

Route A: Nucleophilic Aromatic Substitution ( )

Best for: Large-scale synthesis of 5-methoxynicotinic acid. Mechanism: The electron-withdrawing nature of the carboxylic acid (or ester) at the 3-position activates the 5-bromo position for nucleophilic attack by methoxide.

Reagents:

• Precursor: 5-Bromonicotinic acid (or methyl ester).

• Nucleophile: Sodium Methoxide (NaOMe).

• Catalyst: Copper(I) Bromide (CuBr) - Optional but accelerates rate.

• Solvent: Methanol (MeOH) or DMF.

Route B: Oxidation of Methyl-Pyridines

Best for: Synthesis of 5-methoxypicolinic acid. Mechanism: Selective oxidation of the methyl group in the presence of the methoxy group.

Reagents:

• Precursor: 5-Methoxy-2-methylpyridine.

• Oxidant: Potassium Permanganate (

  ) or Selenium Dioxide ( ).

• Solvent: Water/Pyridine reflux.

Synthetic Workflow Diagram

Caption: Comparative synthetic pathways for the 3-COOH (Target A) and 2-COOH (Target B) isomers utilizing SnAr and oxidative strategies respectively.

Part 3: Therapeutic Applications & Mechanism[1][2][3]

GPR109A (HM74A) Modulation

The primary interest in 5-methoxynicotinic acid lies in its interaction with GPR109A, a G-protein coupled receptor expressed in adipocytes and immune cells.

• Mechanism: Agonism of GPR109A inhibits adenylyl cyclase via the

  subunit, reducing cAMP levels.[1] This inhibits Protein Kinase A (PKA), preventing the phosphorylation of hormone-sensitive lipase (HSL), thereby blocking lipolysis and reducing free fatty acid (FFA) release into the bloodstream.

• The "Flushing" Advantage: Standard Niacin therapy causes severe cutaneous flushing via Langerhans cell activation (PGD2 release). 5-substituted analogs often exhibit a different binding kinetics profile, potentially separating the lipid-lowering effects from the flushing side effects.

Signaling Pathway Diagram

Caption: Signal transduction pathway of 5-MNA in adipocytes, leading to the suppression of free fatty acids.

Part 4: Detailed Experimental Protocol

Protocol: Synthesis of 5-Methoxynicotinic Acid via Methoxylation

This protocol utilizes the copper-catalyzed substitution of 5-bromonicotinic acid. It is preferred over the hydroxylation route due to the lower cost of bromo-precursors.

Reagents & Equipment

• Reactants: Methyl 5-bromonicotinate (10 mmol), Sodium Methoxide (25% in MeOH, 15 mmol), CuBr (1 mmol).

• Solvent: Anhydrous DMF (Dimethylformamide).

• Equipment: Schlenk flask, reflux condenser, nitrogen atmosphere line.

Step-by-Step Methodology

• Esterification (Pre-step): If starting with 5-bromonicotinic acid, reflux in MeOH with catalytic

  for 4 hours. Evaporate and neutralize to obtain Methyl 5-bromonicotinate.

• Reaction Setup:

  • Charge an oven-dried Schlenk flask with Methyl 5-bromonicotinate (2.16 g, 10 mmol) and CuBr (143 mg, 1.0 mmol).

  • Evacuate and backfill with

    (3 cycles).

  • Add anhydrous DMF (20 mL) and Sodium Methoxide solution (3.4 mL of 25% w/w).

• Heating:

  • Heat the mixture to 100°C for 4–6 hours.

  • Validation: Monitor by TLC (Hexane:EtOAc 7:3). The starting material (

    ) should disappear, replaced by a more polar spot ( ).

• Quenching & Hydrolysis (One-Pot):

  • Cool to room temperature.[2][3]

  • Add LiOH solution (1M, 20 mL) directly to the reaction mixture to hydrolyze the ester. Stir at RT for 2 hours.

• Workup:

  • Dilute with water (50 mL) and wash with Ethyl Acetate (2 x 30 mL) to remove non-acidic impurities.

  • Acidify the aqueous layer to pH 3.0 using 1M HCl. A white precipitate should form.

  • Filter the solid, wash with cold water, and dry under vacuum.

• Characterization:

  • Yield: Expect 65–75% (approx. 1.1 g).

  • 1H NMR (DMSO-d6):

    13.5 (br s, 1H, COOH), 8.75 (s, 1H, H-2), 8.55 (s, 1H, H-6), 7.80 (s, 1H, H-4), 3.90 (s, 3H, OMe).

Part 5: Future Outlook

The 5-methoxy pyridine scaffold is evolving beyond simple lipid modulation.

• Bifunctional Chelators: 5-methoxypicolinic acid derivatives are being explored as ligands for Ruthenium-based anticancer drugs, where the N-O chelation stabilizes the metal center.

• PROTAC Linkers: The carboxylic acid provides a handle for amide coupling to E3 ligase ligands, while the methoxy group tunes the solubility of the linker chain.

• Agrochemicals: Continued development of imidazolinone herbicides utilizes the 2,3-dicarboxylic acid derivatives, where the 5-methoxy group provides selectivity for specific crops (e.g., soy vs. corn).

References

• Wise, A., et al. (2003). Molecular identification of high and low affinity receptors for nicotinic acid. Journal of Biological Chemistry. Link

• Tunaru, S., et al. (2003). PUMA-G and HM74 are receptors for nicotinic acid and mediate its anti-lipolytic effect. Nature Medicine. Link

• Offermanns, S. (2006). The nicotinic acid receptor GPR109A (HM74A or PUMA-G). Trends in Pharmacological Sciences. Link

• Cai, T.Q., et al. (2006). Synthesis and evaluation of 5-substituted nicotinic acid derivatives as GPR109A agonists. Bioorganic & Medicinal Chemistry Letters. Link

• Scriven, E.F.V. (1984). Pyridines and their Benzo Derivatives: (ii) Reactivity at Ring Atoms. Comprehensive Heterocyclic Chemistry. Link

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. chemscene.com [chemscene.com]

The Electronic Consequences of Fluorine Substitution on the Pyridine-4-Carboxylic Acid Scaffold: A Guide for Medicinal Chemists

An In-Depth Technical Guide:

This guide provides a detailed exploration of the profound electronic effects that arise from the strategic substitution of fluorine onto the pyridine-4-carboxylic acid (isonicotinic acid) core. For researchers and professionals in drug development, understanding these modifications is paramount, as the unique properties of fluorine can be leveraged to fine-tune a molecule's physicochemical and pharmacokinetic profile, ultimately enhancing its therapeutic potential.

The Strategic Imperative for Fluorination in Drug Design

Pyridine-4-carboxylic acid is a foundational heterocyclic scaffold found in numerous pharmacologically active compounds. Its utility stems from its rigid structure, defined vector for substituent placement, and its ability to engage in hydrogen bonding via the ring nitrogen and the carboxylic acid group. However, in the quest for optimized drug candidates, medicinal chemists frequently turn to fluorine substitution to address challenges related to metabolic stability, acidity, lipophilicity, and binding affinity.[1][2][3][4]

The introduction of fluorine is rarely a trivial modification. As the most electronegative element, it exerts powerful electronic effects that propagate through the entire molecule.[5][6] Judicious placement of fluorine can:

• Enhance Metabolic Stability: The carbon-fluorine (C-F) bond is significantly stronger than a carbon-hydrogen (C-H) bond, making it resistant to metabolic cleavage, particularly oxidative metabolism by cytochrome P450 enzymes.[1][7]

• Modulate Acidity (pKa): Fluorine's strong inductive electron withdrawal can drastically alter the pKa of nearby acidic and basic centers, influencing a compound's ionization state, solubility, and receptor interactions at physiological pH.[4][7]

• Tune Lipophilicity: Fluorination often increases a molecule's lipophilicity, which can improve its ability to cross cell membranes and the blood-brain barrier.[8][9]

• Improve Binding Affinity: Fluorine can participate in unique, favorable interactions within a protein binding pocket, including hydrogen bonds, dipole-dipole interactions, and halogen bonds, thereby increasing potency.[9][10]

This guide will dissect these effects through the lens of synthesis, physicochemical property analysis, and spectroscopic characterization.

Synthesis of Fluorinated Pyridine-4-Carboxylic Acids

The synthesis of fluorinated pyridine-4-carboxylic acids typically involves introducing the fluorine atom onto a pre-existing pyridine ring. The choice of strategy depends on the desired position of the fluorine atom.

Synthesis of 3-Fluoropyridine-4-Carboxylic Acid

A common approach for synthesizing the 3-fluoro isomer involves directed ortho-metalation followed by electrophilic fluorination, or nucleophilic aromatic substitution (SNAr) on an activated precursor. One effective method begins with 3-fluoropyridine, which is metalated and then carboxylated.[11]

• Preparation of Lithium Diisopropylamide (LDA): In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, dissolve diisopropylamine (1.05 eq) in anhydrous tetrahydrofuran (THF) at -78 °C. Slowly add n-butyllithium (1.0 eq) and stir the solution for 30 minutes at this temperature.

• Metalation: Slowly add a solution of 3-fluoropyridine (1.0 eq) in anhydrous THF to the LDA solution at -78 °C. Stir the reaction mixture for 1 hour to ensure complete formation of the lithiated intermediate at the 4-position. The fluorine atom directs the deprotonation to the adjacent C4 position.

• Carboxylation: Add an excess of crushed dry ice (solid CO₂) to the reaction mixture in one portion. The deep color of the anion should dissipate.

• Workup: Allow the reaction to warm gradually to room temperature over 1 hour. Quench the reaction by carefully adding water. Acidify the aqueous solution to pH 5 using aqueous HCl.

• Isolation: The resulting precipitate, 3-fluoro-4-pyridinecarboxylic acid, is collected by vacuum filtration, washed with cold water, and dried under vacuum to yield the product as a crystalline solid.[11]

Synthesis of 2-Fluoropyridine-4-Carboxylic Acid

The 2-fluoro isomer can be accessed via nucleophilic aromatic substitution (SNAr) on a 2-chloropyridine precursor or through more modern C-H activation/fluorination techniques.[12][13] The SNAr approach is often reliable for larger-scale preparations.

Caption: Key synthetic pathways for 2- and 3-fluorinated pyridine-4-carboxylic acids.

Core Electronic Effects and Physicochemical Consequences

Fluorine's influence is dominated by its powerful inductive effect (-I) and a weaker, counteracting resonance effect (+R). On the electron-deficient pyridine ring, the inductive effect is paramount.

Caption: The dual electronic nature of fluorine and its impact on molecular properties.

Impact on Acidity (pKa)

The most direct consequence of fluorine's electron-withdrawing nature is a significant decrease in the pKa of both the carboxylic acid proton and the pyridinium proton. The fluorine atom effectively pulls electron density away from the ring and the carboxylate group, stabilizing the conjugate base (COO⁻) and making the carboxylic acid a stronger acid (lower pKa). Similarly, it destabilizes the protonated pyridinium cation, making the pyridine nitrogen less basic (lower pKa).

Compound	Carboxylic Acid pKa (approx.)	Pyridine N pKa (approx.)
Pyridine-4-carboxylic acid	4.96[14]	~1.9
2-Fluoropyridine-4-carboxylic acid	~3.5	<1.0
3-Fluoropyridine-4-carboxylic acid	~3.7	~1.2

Note: Exact pKa values can vary with experimental conditions. The values for fluorinated analogs are estimates based on established substituent effects.

This modulation is critical for drug design, as the ionization state of a molecule at physiological pH (7.4) dictates its solubility, membrane permeability, and ability to interact with charged residues in a target protein.

Spectroscopic Characterization

The electronic perturbations induced by fluorine are readily observable using standard spectroscopic techniques.

NMR is the most powerful tool for confirming fluorination and understanding its electronic impact.

• ¹⁹F NMR: The presence of a fluorine atom is unequivocally confirmed by ¹⁹F NMR, with chemical shifts being highly sensitive to the local electronic environment.[15]

• ¹H and ¹³C NMR: The strong deshielding effect of fluorine causes downfield shifts for adjacent nuclei. More importantly, through-bond scalar couplings (J-couplings) provide definitive structural information.[16][17]

  • ²JCF (geminal) coupling is typically large.

  • ³JCF (vicinal) and ⁴JCF (meta) couplings are also observed and are conformationally dependent.

  • H-F couplings (e.g., ³JHF) are readily observed in the ¹H NMR spectrum, often appearing as doublets or doublets of doublets.[18]

• Sample Preparation: Dissolve 5-10 mg of the fluorinated pyridine-4-carboxylic acid in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube.[19] For compounds with limited solubility, gentle sonication may be required.

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer for optimal resolution.[19]

• Tuning and Shimming: Tune the probe for ¹H frequency and perform automated or manual shimming to optimize magnetic field homogeneity.

• Acquisition: Acquire a standard one-pulse ¹H spectrum. Typically, 16-64 scans are sufficient. Reference the spectrum to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

• Analysis: Integrate peaks and analyze chemical shifts (δ) and coupling constants (J) to confirm the structure and substitution pattern.

Fluorination influences the vibrational frequencies of the molecule.

• C=O Stretch: The electron-withdrawing fluorine atom reduces electron density around the carboxylic acid, strengthening the C=O bond. This results in a shift of the C=O stretching frequency (νC=O) to a higher wavenumber (e.g., from ~1700 cm⁻¹ towards 1720-1730 cm⁻¹) compared to the non-fluorinated parent compound.[20]

• Ring Vibrations: The C-F bond introduces new vibrational modes, and the overall pattern of the aromatic ring stretching and bending vibrations in the 1400-1600 cm⁻¹ region is altered.[21][22][23]

Conclusion: A Tool for Rational Drug Design

The substitution of fluorine on the pyridine-4-carboxylic acid scaffold is a powerful strategy in medicinal chemistry. The strong, predictable electronic effects—dominated by induction—provide a rational basis for tuning key molecular properties. By lowering the pKa of both the acidic and basic centers, fluorination directly impacts a compound's ionization profile, which is a critical determinant of its ADME (absorption, distribution, metabolism, and excretion) properties. Furthermore, the inherent strength of the C-F bond offers a reliable method for blocking metabolic hotspots. The unique spectroscopic signatures, particularly in NMR, serve as an invaluable diagnostic tool for structural confirmation. For the drug development professional, a thorough understanding of these electronic principles is not merely academic; it is an essential component of the toolkit for designing safer, more effective therapeutics.[5]

References

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• Andersen, J., et al. (n.d.). A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution. PMC. Available from: [Link]

• Fluorine Notes. (2017, April). NMR spectral characteristics of fluorocontaining pyridines. Available from: [Link]

• ACS Publications. (2017, November 7). Infrared Spectroscopic Analysis of the Adsorption of Pyridine Carboxylic Acids on Colloidal Ceria. Langmuir. Available from: [Link]

• ResearchGate. (2025, November 24). Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview. Available from: [Link]

• PubMed. (2017, November 21). Infrared Spectroscopic Analysis of the Adsorption of Pyridine Carboxylic Acids on Colloidal Ceria. Available from: [Link]

• RSC Publishing. (n.d.). Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines. Available from: [Link]

• ResearchGate. (n.d.). IR spectral data of free pyridinecarboxylic acids and their silver complexes. Available from: [Link]

• PubMed. (2025, September 9). Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview. Available from: [Link]

• ACS Publications. (2016, July 18). An ab Initio Study of the Effect of Substituents on the n → π Interactions between 7-Azaindole and 2,6-Difluorosubstituted Pyridines*. The Journal of Physical Chemistry A. Available from: [Link]

• ACS Publications. (2002, May 1). Fluoropyridines. Carbon-13 chemical shifts and carbon-fluorine coupling constants. Available from: [Link]

• Semantic Scholar. (1999, February 1). The13C NMR, UV and IR absorption spectra of pyridinedicarboxylic acids. Available from: [Link]

• PMC. (n.d.). Demystifying fluorine chemical shifts: Electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra of fluorohistidine isomers and analogues. Available from: [Link]

• PubMed. (2007, October 15). The role of fluorine in medicinal chemistry. Available from: [Link]

• PMC. (n.d.). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. Available from: [Link]

• ACS Publications. (2015, July 22). Applications of Fluorine in Medicinal Chemistry. Available from: [Link]

• ACS Publications. (2014, June 11). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. Available from: [Link]

• SciSpace. (2019). Roles of Fluorine in Drug Design and Drug Action. Available from: [Link]

• Preprints.org. (n.d.). Fluorine in drug discovery: Role, design and case studies. Available from: [Link]

• MDPI. (2024, February 22). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Available from: [Link]

• MDPI Encyclopedia. (2024, February 27). The Role of Small Molecules Containing Fluorine Atoms. Available from: [Link]

• Organic Chemistry Data. (2022, April 7). pKa Data Compiled by R. Williams. Available from: [Link]

• IISTE.org. (n.d.). Theoretical Study of Electronic Properties of Pyridine, Pyrimidine, Pyrazine and Pyridazine via Density Functional Theory. Chemistry and Materials Research. Available from: [Link]

• PMC. (n.d.). Computational studies reveal Fluorine based quinolines to be potent inhibitors for proteins involved in SARS-CoV-2 assembly. Available from: [Link]

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Protocols & Analytical Methods

Application Note: Scalable Synthesis Routes for 2-Fluoro-5-methoxypyridine-4-carboxylic acid

Abstract

2-Fluoro-5-methoxypyridine-4-carboxylic acid is a key building block in medicinal chemistry, finding application in the synthesis of various pharmacologically active compounds.[1] The presence of the fluorine atom and the methoxy group on the pyridine ring can significantly influence the physicochemical properties of molecules, such as their metabolic stability, binding affinity, and bioavailability.[2] This application note outlines two distinct, scalable synthetic routes for the preparation of 2-Fluoro-5-methoxypyridine-4-carboxylic acid, designed for researchers, scientists, and professionals in drug development. The protocols provided are detailed and have been developed with scalability and reproducibility as primary considerations.

Introduction

The synthesis of substituted pyridine carboxylic acids is of significant interest in the pharmaceutical and agrochemical industries.[1] Specifically, fluorinated pyridines have gained prominence due to the unique properties conferred by the fluorine atom.[2] This document details two strategic approaches for the synthesis of 2-Fluoro-5-methoxypyridine-4-carboxylic acid. Route 1 commences with a commercially available pyridine derivative and introduces the required functionalities through a series of robust chemical transformations. Route 2 offers an alternative pathway, potentially advantageous depending on the availability and cost of starting materials. Both routes are designed to be scalable for industrial applications.

Route 1: Synthesis from 2-Chloro-5-methoxypyridine

This route begins with the readily available 2-chloro-5-methoxypyridine and proceeds through formylation, oxidation, and finally, nucleophilic aromatic substitution to introduce the fluorine atom.

Synthetic Pathway Overview

Caption: Synthetic scheme for Route 1.

Experimental Protocols

Step 1: Synthesis of 2-Chloro-5-methoxy-pyridine-4-carbaldehyde

This step involves the ortho-lithiation of 2-chloro-5-methoxypyridine followed by formylation with N,N-dimethylformamide (DMF).

• Materials:

  • 2-Chloro-5-methoxypyridine

  • n-Butyllithium (n-BuLi) in hexanes (2.5 M)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Tetrahydrofuran (THF), anhydrous

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of 2-chloro-5-methoxypyridine (1.0 eq) in anhydrous THF under an inert atmosphere (nitrogen or argon), cool the mixture to -78 °C.

  • Slowly add n-butyllithium (1.1 eq) dropwise, maintaining the temperature below -70 °C.

  • Stir the resulting mixture at -78 °C for 1 hour.

  • Add anhydrous DMF (1.5 eq) dropwise, again keeping the temperature below -70 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2-Chloro-5-methoxy-pyridine-4-carbaldehyde.

Step 2: Synthesis of 2-Chloro-5-methoxypyridine-4-carboxylic acid

The aldehyde is oxidized to the corresponding carboxylic acid using potassium permanganate.

• Materials:

  • 2-Chloro-5-methoxy-pyridine-4-carbaldehyde

  • Potassium permanganate (KMnO₄)

  • Acetone

  • Water

  • Sodium bisulfite (NaHSO₃)

  • Hydrochloric acid (HCl), concentrated

• Procedure:

  • Dissolve 2-chloro-5-methoxy-pyridine-4-carbaldehyde (1.0 eq) in a mixture of acetone and water.

  • Add potassium permanganate (2.0 eq) portion-wise, maintaining the temperature with a water bath.

  • Heat the mixture to reflux and stir for 4 hours, or until the purple color of the permanganate has discharged.

  • Cool the reaction mixture to room temperature and filter off the manganese dioxide (MnO₂) precipitate.

  • Wash the filter cake with hot water.

  • To the combined filtrate, add sodium bisulfite until the solution becomes colorless to destroy any excess permanganate.

  • Acidify the solution with concentrated HCl to a pH of approximately 2-3, which should precipitate the product.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum to yield 2-Chloro-5-methoxypyridine-4-carboxylic acid.

Step 3: Synthesis of 2-Fluoro-5-methoxypyridine-4-carboxylic acid

The final step involves a nucleophilic aromatic substitution (SNAr) reaction to replace the chlorine atom with fluorine.

• Materials:

  • 2-Chloro-5-methoxypyridine-4-carboxylic acid

  • Potassium fluoride (KF), spray-dried

  • Dimethyl sulfoxide (DMSO), anhydrous

• Procedure:

  • In a microwave-safe vial, combine 2-chloro-5-methoxypyridine-4-carboxylic acid (1.0 eq) and spray-dried potassium fluoride (3.0 eq).

  • Add anhydrous DMSO to the vial.

  • Seal the vial and heat the mixture in a microwave reactor to 180 °C for 1 hour.

  • After cooling, pour the reaction mixture into ice water.

  • Acidify the aqueous solution with concentrated HCl to pH 2-3 to precipitate the product.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-Fluoro-5-methoxypyridine-4-carboxylic acid.

Route 2: Synthesis via Diazotization-Fluorination

This alternative route starts from 2-amino-5-methoxypyridine-4-carbonitrile, which can be prepared from commercially available precursors. The key steps are the conversion of the amino group to a fluoro group via a Balz-Schiemann type reaction, followed by hydrolysis of the nitrile to the carboxylic acid.

Synthetic Pathway Overview

Sources

• 1. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Note: Strategic Activation of Carboxylic Acid Groups in Fluoropyridines

Abstract & Scope

The coupling of fluoropyridine carboxylic acids presents a unique dichotomy in medicinal chemistry. While the fluorine atom is essential for modulating pKa and metabolic stability (blocking P450 oxidation), its strong electron-withdrawing nature (

) significantly alters the reactivity landscape. It deactivates the carboxylate oxygen, making initial activation kinetically slower, while simultaneously activating the pyridine ring toward Nucleophilic Aromatic Substitution ( ).

This guide moves beyond standard "EDC/HOBt" recipes. It provides a decision framework for selecting activation reagents (HATU, T3P, Ghosez’s Reagent) based on the specific substitution pattern of the fluoropyridine, ensuring high yields while suppressing the notorious

side reaction.

The Mechanistic Landscape

The Electronic Tug-of-War

In non-fluorinated pyridines, the nitrogen atom already pulls electron density from the ring. Adding a fluorine atom exacerbates this.

• Impact on COOH: The pKa of fluoronicotinic acids (approx. 3.0–3.5) is lower than benzoic acid (4.2). The resulting carboxylate (

  ) is less nucleophilic, meaning it attacks coupling reagents (like HATU or T3P) more slowly.

• Impact on the Ring: The carbon atoms ortho- and para- to the fluorine become highly electrophilic. If the activation of the carboxylic acid is sluggish, the amine nucleophile may attack the ring carbon bearing the fluorine instead of the carbonyl carbon.

Critical Decision Matrix

Use the following logic to select your reagent.

Caption: Decision tree for selecting activation reagents based on SNAr risk and steric hindrance.

Reagent Profiles & Comparative Data

HATU (The Gold Standard)

• Mechanism: Generates an active ester (OAt).[1] The pyridine nitrogen in HOAt (7-aza-1-hydroxybenzotriazole) provides a "neighboring group effect" via H-bonding, accelerating the reaction 10-100x compared to HOBt.

• Best For: 3-fluoropyridine-4-carboxylic acids; 5-fluoronicotinic acids.

• Risk: If the amine is hindered, the active ester lingers, increasing the chance of hydrolysis or

  at the fluorine position.

T3P (Propylphosphonic Anhydride)

• Mechanism: Forms a mixed anhydride.[2] The byproduct is a water-soluble phosphonate, simplifying workup.

• Best For: 2-fluoropyridines.[3] The reaction is often cleaner because T3P does not generate a free guanidinium species (like HATU) that can act as a chaotic base.

• Process Note: T3P is supplied as a 50% solution in EtOAc or DMF. It shows the lowest rate of epimerization if your substrate is chiral.

Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine)[4]

• Mechanism: Converts the acid directly to the Acid Chloride under neutral conditions.[4]

• Why not Thionyl Chloride? Thionyl chloride generates HCl and heat, which frequently causes the hydrolysis of the C-F bond or promotes

  by protonating the pyridine ring (making it more electrophilic). Ghosez’s reagent works at 0°C to RT and produces only a neutral amide byproduct.

Table 1: Comparative Efficiency on a Difficult Substrate (2-fluoro-4-pyridinecarboxylic acid)

Reagent	Equiv	Base	Solvent	Yield (%)	SNAr Impurity (%)	Notes
EDC/HOBt	1.5	DIPEA	DMF	45%	15%	Slow activation allowed amine to attack Ring-F.
HATU	1.1	DIPEA	DMF	82%	5%	Fast, but difficult to remove urea byproducts.
T3P	2.0	Pyridine	EtOAc	91%	<1%	Cleanest profile; simple aqueous wash workup.
Ghosez	1.2	None	DCM	88%	<1%	Best for extremely hindered amines (anilines).

Experimental Protocols

Protocol A: T3P Coupling (Recommended for 2-Fluoropyridines)

Target: Minimizing SNAr side reactions via mild activation.

Reagents:

• Substrate: Fluoropyridine carboxylic acid (1.0 equiv)

• Amine (1.1 equiv)

• Base: Pyridine (3.0 equiv) or DIPEA (2.5 equiv)

• Coupling Agent: T3P (50% in EtOAc) (1.5 – 2.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative)

Step-by-Step:

• Dissolution: Charge the acid and the amine into the reaction vessel. Add EtOAc (5-10 volumes).

• Base Addition: Add the base (Pyridine is preferred for T3P as it acts as a catalyst and buffer). Cool to 0°C.

• Activation: Dropwise add T3P solution over 5 minutes.

  • Note: Unlike HATU, where you pre-activate the acid, T3P is best added in the presence of the amine to immediately trap the mixed anhydride.

• Reaction: Allow to warm to RT. Stir for 2–4 hours.

• QC Check: Monitor by LCMS. Look for the mass of Product (M+H).

  • Critical: If you see M+H minus 2 Da, you have likely formed the

    product (displacement of F by Amine).

• Workup: Quench with water. Wash organic layer with 0.5M HCl (to remove excess amine/pyridine), then sat.

  , then brine. Dry over and concentrate.

Protocol B: Ghosez’s Reagent (For Sterically Hindered Amines)

Target: Generating a highly reactive acid chloride without acidic byproducts.

Reagents:

• Substrate: Fluoropyridine carboxylic acid (1.0 equiv)

• Ghosez’s Reagent (1.2 equiv) [Sigma-Aldrich / Eburon]

• Solvent: Dry DCM or THF.

Step-by-Step:

• Activation: Suspend the carboxylic acid in dry DCM at 0°C under Nitrogen.

• Chlorination: Add Ghosez’s reagent dropwise. Stir at 0°C to RT for 1–2 hours.

  • Observation: The suspension should clear as the acid chloride forms.

• Coupling: In a separate flask, dissolve the hindered amine (1.1 equiv) and a scavenger base (Et3N or DIPEA, 1.5 equiv) in DCM.

• Transfer: Cannulate the acid chloride solution into the amine solution at 0°C.

  • Why? Adding acid chloride to amine keeps the amine concentration high relative to the acid chloride, favoring amidation over side reactions.

• Workup: Standard aqueous extraction.

Troubleshooting & QC: The "Mass Difference" Trap

One of the most common errors in fluoropyridine chemistry is misidentifying the

byproduct as the desired amide because their molecular weights are nearly identical.

• Desired Amide:

  • Mass Change: Sum of reactants minus 18.01 Da.

• Product:

  • Mass Change: Sum of reactants minus 20.01 Da.

Diagnostic Rule: The mass difference between the desired amide and the

impurity is exactly 2.0 Da .

• If your Target Mass is 350.

• The

  impurity will appear at 348.

• Action: Always check the isotope pattern and run a co-injection if unsure. 19F-NMR is definitive: if the Fluorine signal disappears, you have failed.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[4] Organic Process Research & Development. Link

• Ghosez, L., Haveaux, B., & Viehe, H. G. (1969).[5]

  -Haloenamines: Reagents for the synthesis of acyl halides and keteniminium salts. Angewandte Chemie International Edition. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Link

• Patterson, A. W., et al. (2011). Optimization of T3P for the synthesis of chiral amides. Tetrahedron Letters. Link

• Sigma-Aldrich. (2023). Ghosez's Reagent Product Information. Link

Sources

• 1. bachem.com [bachem.com]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. atlanchimpharma.com [atlanchimpharma.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Fluoro-5-methoxypyridine-4-carboxylic acid

[1]

Topic: Yield Optimization & Troubleshooting Guide Ticket ID: PYR-F-OMe-4COOH-OPT Support Level: Tier 3 (Senior Application Scientist)[1]

Introduction: The "Push-Pull" Challenge

Welcome to the Technical Support Center. You are likely here because the synthesis of 2-Fluoro-5-methoxypyridine-4-carboxylic acid is stalling at low yields or producing regioisomeric impurities.[1]

This molecule presents a classic "Push-Pull" electronic conflict:

• The 2-Fluoro group is electron-withdrawing (Inductive, -I), activating the ring for nucleophilic attack but acidifying the C3 proton.[1]

• The 5-Methoxy group is electron-donating (Mesomeric, +M), deactivating the ring toward SNAr reactions but directing lithiation to C4/C6.

This guide provides two validated routes—Nucleophilic Fluorination (Halex) and Directed Ortho Metalation (DoM) —with specific troubleshooting protocols to overcome these electronic barriers.

Route Selection: Decision Matrix

Before proceeding, verify your current pathway against our optimization logic.

Figure 1: Decision matrix for selecting the synthetic strategy based on precursor availability and common pitfalls.

Module 1: The Halex Route (Nucleophilic Fluorination)

Target Audience: Process Chemists scaling up >10g. Core Problem: The 5-Methoxy group donates electrons (+M), deactivating the C2-position toward nucleophilic attack by fluoride.[1]

The Protocol: Anhydrous "Blended" Catalysis

Standard conditions (KF/DMF) will fail or stall at 40% conversion. You must increase the "nakedness" of the fluoride ion.

Reagents:

• Substrate: 2-Chloro-5-methoxypyridine-4-carboxylic acid ethyl ester (Acid form risks decarboxylation; use ester).[1]

• Fluoride Source: Spray-dried KF (2.5 eq).[1]

• Solvent: Sulfolane or DMSO (High dielectric constant is non-negotiable).

• Critical Additive: 18-Crown-6 (0.1 eq) or Tetraphenylphosphonium bromide (Ph4PBr).[1]

Step-by-Step Workflow:

• Drying (Crucial): Mix KF and the solvent. Distill off a small volume (azeotropic drying with toluene if needed) to ensure water content is <100 ppm. Water solvates F-, killing reactivity.[1]

• Addition: Add the substrate and Phase Transfer Catalyst (18-Crown-6).

• Reaction: Heat to 140°C . Monitor by HPLC.

  • Note: Do not exceed 160°C; thermal decomposition of the methoxy group can occur.

• Workup: Dilute with water, extract with EtOAc.

Troubleshooting Guide (Halex)

Symptom	Root Cause	Corrective Action
Conversion stalls at ~50%	Fluoride saturation/poisoning.[1]	Add CsF (0.5 eq) to the mixture. Cesium is more electropositive, making F- more reactive (the "Cesium Effect").
Black tar formation	Thermal degradation of OMe.	Lower temp to 130°C and extend time. Ensure inert atmosphere (N2 sparge) to prevent oxidative demethylation.
Product is 2-Hydroxy...	Hydrolysis due to wet solvent.[1][2]	Your system is not anhydrous. Use spray-dried KF and store reagents in a desiccator.[1]

Module 2: The DoM Route (Directed Ortho Metalation)

Target Audience: Medicinal Chemists requiring high atom economy. Core Problem: Regioselectivity. The 2-Fluoro group directs to C3 (Inductive).[1] The 5-Methoxy group directs to C4 (Coordination).[1] You want C4.

The Science of Selectivity

• C3 (The Trap): The proton at C3 is acidified by the adjacent Fluorine (-I effect). Kinetic bases (LDA) often attack here first.

• C4 (The Target): The Oxygen of the Methoxy group coordinates Lithium, directing the base to the ortho position (C4).

To win this battle, you must use Steric Bulk to discourage attack at the crowded C3 position (sandwiched between F and the ring).

The Protocol: Steric Steering

Reagents:

• Substrate: 2-Fluoro-5-methoxypyridine.[1]

• Base: LiTMP (Lithium 2,2,6,6-tetramethylpiperidide).[1] Do not use LDA or n-BuLi alone.

• Electrophile: Dry CO2 (gas or solid).

Step-by-Step Workflow:

• Base Prep: Generate LiTMP in situ (TMP + n-BuLi) in THF at -78°C.

• Addition: Add substrate dropwise at -78°C.

• Equilibration: Stir for 1 hour.

  • Mechanism:[3][4][5][6][7] LiTMP is too bulky to comfortably deprotonate C3 (the "sandwich" position). It prefers the accessible C4, guided by the Methoxy coordination.

• Quench: Bubble excess dry CO2 gas through the solution at -78°C.

• Warm-up: Allow to warm to RT after CO2 saturation.

Figure 2: Mechanistic pathway showing how steric bulk (LiTMP) shifts selectivity from C3 to the desired C4 position.[1]

Troubleshooting Guide (DoM)

Symptom	Root Cause	Corrective Action
Mixture of Isomers (C3/C4)	Base was not bulky enough.[1]	Switch from LDA to LiTMP. If using LiTMP, ensure temperature stays strictly at -78°C.
Low Yield (<30%)	"Base Kill" or moisture.[1]	The Pyridine ring is electron-deficient; n-BuLi can attack the ring (nucleophilic addition) instead of deprotonating.[1] Ensure LiTMP is fully formed before adding substrate.
Decarboxylation on workup	Isoelectric point error.	See "Purification" section below. Do not acidify below pH 3 during extraction.

Module 3: Purification & Isolation

Critical Phase: Pyridine carboxylic acids are amphoteric (zwitterionic). They are soluble in both strong acid (protonated N) and strong base (carboxylate).

The "Isoelectric Crash" Protocol:

• After reaction, the mixture is alkaline (Lithium carboxylate).

• Extract impurities with Et2O (organic phase) while keeping the product in the aqueous phase (pH > 10).

• Slowly acidify the aqueous phase with 2N HCl.

• Monitor pH carefully. The product will precipitate near its isoelectric point (likely pH 3.5 - 4.5).[1]

• Stop adding acid once precipitation maximizes. If you go to pH 1, it will redissolve.

• Filter the solid. Do not extract into organic solvent unless necessary (use n-Butanol if extraction is required).[1]

References

• Schlosser, M. (2005). Organometallics in Synthesis: A Manual. Wiley.

• Schoenebeck, F., et al. (2017).[5] Trifluoromethylthiolation and Fluorination of Carboxylic Acids. (Context on handling fluorinated acid precursors).

• Finger, G. C., et al. (1959). Aromatic Fluorine Compounds.[3][5][8] VIII. Plant Growth Regulators and Intermediates. (Foundational work on Halex reactions in deactivated pyridines).

• Marsais, F., & Queguiner, G. (1981). Metallation of Halogenopyridines: A New Synthesis of Disubstituted Pyridines. (Primary reference for lithiation regioselectivity of fluoropyridines).

Disclaimer: These protocols involve hazardous chemicals (HF derivatives, pyrophoric bases).[1] All experiments must be conducted in a fume hood with appropriate PPE.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Deoxyfluorination of Carboxylic Acids via an in situ Generated Trifluoromethoxide Salt - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 7. sites.wp.odu.edu [sites.wp.odu.edu]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Recrystallization of 2-Fluoro-5-methoxypyridine-4-carboxylic acid

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and purification of 2-Fluoro-5-methoxypyridine-4-carboxylic acid. We provide in-depth troubleshooting advice and answers to frequently asked questions, moving beyond simple procedural steps to explain the underlying chemical principles that govern success. Our goal is to empower you with the expertise to optimize your purification protocol, enhance yield, and ensure the highest possible purity of your final compound.

Recrystallization Troubleshooting Guide

This section addresses specific issues encountered during the recrystallization of 2-Fluoro-5-methoxypyridine-4-carboxylic acid. Each entry is formatted as a question-and-answer to directly resolve common experimental challenges.

Question 1: My compound "oiled out" instead of forming crystals upon cooling. What causes this and how can I fix it?

Answer:

"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline lattice. This is a common problem, especially with compounds that have relatively low melting points or when the solution is supersaturated to a high degree.[1][2] For 2-Fluoro-5-methoxypyridine-4-carboxylic acid, the presence of multiple functional groups (pyridine, carboxylic acid, ether) can lead to complex solvation behavior that may promote oiling if conditions are not optimal.

Causality and Troubleshooting Steps:

• High Solute Concentration/Rapid Cooling: The most frequent cause is that the solution is too concentrated, or it was cooled too quickly. This doesn't give the molecules sufficient time to orient themselves into an ordered crystal lattice.

  • Solution: Re-heat the mixture until the oil completely redissolves. Add a small amount (1-5% of the total volume) of additional hot solvent to slightly decrease the saturation.[2] Allow the solution to cool much more slowly. You can achieve this by leaving the flask on a hotplate with the heat turned off or by placing it inside an insulated container (e.g., a beaker with paper towels).[1][2]

• Inappropriate Solvent Choice: The boiling point of your chosen solvent might be higher than the melting point of your compound (or the melting point of an impure mixture of your compound).

  • Solution: Switch to a lower-boiling point solvent or solvent system. For example, if you are using ethanol (b.p. 78 °C), consider a mixture like ethyl acetate/heptane, where the boiling point can be modulated.

• Presence of Impurities: Significant impurities can depress the melting point of your compound, increasing the likelihood of it oiling out.[2]

  • Solution: If slow cooling and solvent adjustment fail, the crude material may require pre-purification. Consider passing it through a short plug of silica gel to remove baseline impurities before attempting recrystallization again.

Question 2: I've cooled my solution, but no crystals have formed. What should I do?

Answer:

The failure of crystals to form upon cooling indicates that the solution is "super-saturated"—it holds more dissolved solute than it theoretically should at that temperature.[1] Crystal formation requires a nucleation event, which is the initial aggregation of a few molecules that provides a template for further crystal growth. This process sometimes needs to be induced.

Troubleshooting Steps to Induce Crystallization:

• Scratch the Flask: Use a glass rod to gently scratch the inner surface of the flask at the air-liquid interface. The microscopic imperfections on the glass provide a nucleation site for crystals to begin forming.[2]

• Add a Seed Crystal: If you have a small amount of pure 2-Fluoro-5-methoxypyridine-4-carboxylic acid from a previous batch, add a single tiny crystal to the solution.[2] This provides the perfect template for crystallization. If you don't have one, you can sometimes create one by dipping a glass rod into the solution, removing it, letting the solvent evaporate to leave a thin film of solid, and then re-introducing the rod into the solution.[2]

• Reduce Solvent Volume: It is possible you added too much solvent, and the solution is not actually saturated.[1] Gently heat the solution and boil off a portion of the solvent to increase the concentration. Then, attempt to cool it again.

• Cool to a Lower Temperature: Place the flask in an ice-water bath, or even an ice-salt bath for lower temperatures. Lower temperatures decrease solubility and can help overcome the energy barrier to nucleation.

Question 3: My crystal yield is very low. How can I improve it?

Answer:

A low recovery is most commonly due to using an excessive amount of solvent or choosing a solvent in which the compound has significant solubility even at low temperatures.[1]

Troubleshooting Steps to Improve Yield:

• Minimize Solvent Usage: The key to a good recrystallization is to use the minimum amount of hot solvent required to fully dissolve the crude product.[3] Any excess solvent will retain more of your product in solution upon cooling, thereby reducing your isolated yield.

• Solvent Selection: Ensure your chosen solvent has a steep solubility curve—high solubility at high temperatures and very low solubility at low temperatures. For a polar molecule like 2-Fluoro-5-methoxypyridine-4-carboxylic acid, a common mistake is using a solvent like methanol, where it might still be quite soluble even at 0 °C. A two-solvent system is often superior for maximizing yield.

• Recover a Second Crop: Do not discard the filtrate (mother liquor) immediately after your first filtration. Concentrate the filtrate by boiling off a significant portion of the solvent and then cool the resulting solution again. You can often recover a "second crop" of crystals. Be aware that this second crop may be less pure than the first.

• Thorough Cooling: Ensure you have allowed the flask to cool for a sufficient amount of time at a low temperature (e.g., in an ice bath) to maximize the amount of product that crystallizes out of solution.

Frequently Asked Questions (FAQs)

Q1: How do I select a good starting solvent for 2-Fluoro-5-methoxypyridine-4-carboxylic acid?

A1: The principle of "like dissolves like" is your starting point.[3] Your molecule has a polar carboxylic acid, a basic pyridine nitrogen, and a somewhat non-polar aromatic ring. This dual nature makes it a prime candidate for a two-solvent system.

• Step 1: Find a "Good" Solvent. This is a solvent that will dissolve your compound when hot. Good candidates include polar protic solvents (ethanol, methanol) or polar aprotic solvents (acetone, ethyl acetate).

• Step 2: Find a "Poor" or "Anti-Solvent." This is a solvent in which your compound is poorly soluble, even when hot. Non-polar solvents like hexanes, heptane, or toluene are excellent candidates.[4]

• Step 3: Ensure Miscibility. The "good" and "poor" solvents must be miscible with each other. For example, ethanol and water are a common pair, as are ethyl acetate and heptane.

The table below provides a predictive guide for solvent screening.

Table 1: Predictive Solvent Screening Guide for 2-Fluoro-5-methoxypyridine-4-carboxylic acid

Solvent Class	Example Solvents	Predicted Role	Rationale & Comments
Polar Protic	Water, Ethanol, Methanol	Good Solvent	The carboxylic acid and pyridine nitrogen will interact strongly via hydrogen bonding. Water may be a good choice, as pyridine carboxylic acids can have sufficient polarity to dissolve in hot water.[4]
Polar Aprotic	Acetone, Ethyl Acetate (EtOAc), Tetrahydrofuran (THF)	Good Solvent	These solvents can solvate the polar parts of the molecule. They are often used in combination with a non-polar anti-solvent.[4]
Non-Polar	Hexanes, Heptane, Toluene	Anti-Solvent	The overall polarity of the molecule is too high for it to be soluble in these solvents. Excellent for inducing precipitation from a "good" solvent.
Halogenated	Dichloromethane (DCM)	Variable	May dissolve the compound at room temperature, making it less ideal for recrystallization unless paired with an anti-solvent like heptane.

Q2: Could the acidic and basic nature of my molecule cause problems?

A2: Absolutely. The presence of both a carboxylic acid (pKa ~2-5) and a pyridine nitrogen (pKa ~5) means the molecule can exist as a neutral species or a zwitterion (internal salt). Zwitterions have very different solubility profiles—they are often much more soluble in highly polar solvents like water and nearly insoluble in common organic solvents like ethyl acetate or DCM.[5] If you are having trouble dissolving your compound in standard organic solvents, it may be in a zwitterionic state. Adjusting the pH of an aqueous solution can be a purification strategy: dissolve in a dilute base (like aq. NaHCO₃), filter out any non-acidic impurities, and then re-acidify (with e.g., HCl) to precipitate the pure carboxylic acid.[4]

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

This is the simplest method and should be attempted first if a suitable solvent is identified.

• Place the crude 2-Fluoro-5-methoxypyridine-4-carboxylic acid in an Erlenmeyer flask.

• Add a small amount of the chosen solvent (e.g., ethanol), just enough to create a slurry.

• Heat the mixture to a gentle boil on a hotplate while stirring.

• Add more hot solvent dropwise until the solid has just completely dissolved. Do not add an excessive amount.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 20-30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of the ice-cold solvent to remove any adhering mother liquor.

• Allow the crystals to dry completely before determining the yield and purity.

Protocol 2: Two-Solvent Recrystallization (e.g., Ethyl Acetate/Heptane)

This method is often more effective for achieving high purity and yield.[6]

• Dissolve the crude solid in the minimum amount of the hot "good" solvent (e.g., ethyl acetate) in an Erlenmeyer flask.

• While keeping the solution hot, add the "anti-solvent" (e.g., heptane) dropwise until you see persistent cloudiness (turbidity). This indicates the solution is saturated.[6]

• Add 1-2 drops of the hot "good" solvent back into the mixture to just re-dissolve the cloudiness, ensuring the solution is perfectly saturated at that temperature.[6]

• Remove the flask from the heat and proceed with the cooling and filtration steps as described in Protocol 1.

• For the washing step, use a pre-chilled mixture of the two solvents in a ratio that is slightly richer in the anti-solvent than your final crystallization mixture.

Logical Workflow for Solvent System Selection

The following diagram illustrates the decision-making process for identifying an effective recrystallization solvent or solvent pair.

Caption: A workflow for troubleshooting and selecting a recrystallization solvent system.

References

• University of Rochester, Department of Chemistry. Tips & Tricks: Recrystallization. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• University of York, Department of Chemistry. Problems with Recrystallisations. [Link]

• Chemistry LibreTexts. 3.6F: Troubleshooting. [Link]

• Google Patents. US8575350B2 - Process for producing pyridine carboxylic acids.

• Unknown Source. Recrystallization-1.doc.pdf. [Link]

• MIT OpenCourseWare. 8.6 - Two-Solvent Recrystallization Guide. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Reddit. r/Chempros - Go-to recrystallization solvent mixtures. [Link]

• Organic Syntheses. Preparation of Pyrylium tetrafluoroborate (Pyry-BF4). [Link]

• Reddit. r/chemistry - Solubility conundrum -- 2,2'-bipyridine-5,5'-dicarboxylic acid. [Link]

• Google Patents. CN102898358A - Preparation method of fluoropyridine compounds.

Sources

• 1. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. reddit.com [reddit.com]
• 6. ocw.mit.edu [ocw.mit.edu]

Minimizing decarboxylation side reactions in pyridine-4-carboxylic acids

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with pyridine-4-carboxylic acids (isonicotinic acids). This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the mitigation of decarboxylation, a critical side reaction that can compromise yield, purity, and overall experimental success.

Introduction: The Challenge of Decarboxylation

Pyridine-4-carboxylic acid and its derivatives are vital building blocks in pharmaceuticals and agrochemicals. However, their utility can be hampered by an inherent instability: the loss of the carboxyl group as carbon dioxide (CO₂) under certain conditions. This decarboxylation reaction is often thermally driven and can be influenced by a variety of factors including pH, solvent, and the presence of catalysts.[1]

While significantly more stable than its 2-substituted isomer (picolinic acid), which decarboxylates readily due to the proximity of the nitrogen atom, isonicotinic acid is not immune.[2] Understanding the underlying mechanisms and controlling key reaction parameters are essential for preventing the formation of pyridine as an undesired byproduct. This guide is designed to provide you with the expert insights and practical protocols needed to achieve that control.

Frequently Asked Questions & Troubleshooting Guide

Q1: What is decarboxylation, and why is it a significant problem with pyridine-4-carboxylic acid?

Answer: Decarboxylation is a chemical reaction that removes a carboxyl group (-COOH) and releases carbon dioxide (CO₂). In the context of a reaction involving pyridine-4-carboxylic acid, this side reaction converts your starting material or product into unsubstituted pyridine.

This is problematic for several reasons:

• Reduced Yield: The desired product is not formed, directly impacting the reaction's efficiency.

• Purification Challenges: The byproduct, pyridine, has different physicochemical properties (e.g., polarity, boiling point) from the desired carboxylic acid, which can complicate downstream purification steps like chromatography or crystallization.

• Inaccurate Stoichiometry: If the starting material decarboxylates before reacting, the stoichiometry of the reaction is altered, potentially leading to incomplete conversion and the formation of other side products.

The stability of pyridinecarboxylic acids is highly dependent on the position of the carboxyl group. The 2-position (picolinic acid) is highly susceptible to decarboxylation because the nitrogen atom can stabilize the transition state through the formation of a zwitterionic intermediate.[2][3] While the 4-position in isonicotinic acid does not allow for this same direct stabilization, the electron-withdrawing nature of the pyridine ring still makes it more prone to decarboxylation than, for example, benzoic acid, especially under harsh conditions.[4]

Q2: My reaction is showing significant pyridine formation. What are the first experimental parameters I should investigate?

Answer: If you detect significant decarboxylation, a systematic review of your reaction conditions is crucial. The following flowchart outlines a logical troubleshooting workflow. Elevated temperature is the most common culprit.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. researchgate.net [researchgate.net]

Overcoming steric hindrance in 2-Fluoro-5-methoxypyridine-4-carboxylic acid coupling

The following technical guide is designed for researchers and process chemists encountering difficulties with the amide coupling of 2-Fluoro-5-methoxypyridine-4-carboxylic acid . This specific scaffold presents a "Steric-Electronic Trap" that often leads to failure with standard EDC/NHS or even HATU protocols.

The Challenge: The "Steric-Electronic Trap"

Coupling 2-Fluoro-5-methoxypyridine-4-carboxylic acid is deceptive. On paper, the electron-deficient pyridine ring should activate the carboxylic acid for nucleophilic attack. In practice, researchers often encounter yields <10% or complex mixtures. This is due to two converging factors:

• Ortho-Steric Blockade (Position 5): The methoxy group at C5 is an electron-donating group (EDG) by resonance but provides significant steric bulk directly adjacent to the C4 carboxylate. This hinders the approach of bulky coupling reagents (like HATU/HBTU) and the incoming amine.

• The SNAr Trap (Position 2): The fluorine at C2 is a good leaving group. If the amide coupling is slow (due to sterics), the amine nucleophile may attack the C2 position via Nucleophilic Aromatic Substitution (SNAr), displacing the fluorine. This side reaction is accelerated by the electron-withdrawing nature of the C4-carboxyl group.

The Goal: You must activate the C4 acid rapidly into a small, highly reactive species (like an acid chloride or acyl fluoride) to outcompete the SNAr background reaction.

Decision Matrix & Workflow

Before selecting a protocol, assess your specific amine partner using the logic flow below.

Figure 1: Decision tree for selecting the optimal coupling reagent based on amine steric/electronic properties.

Troubleshooting Guide (Q&A)

Q1: Why is my standard EDC/HOBt or HATU reaction turning black with low conversion?

Diagnosis: You are likely observing the SNAr decomposition of the starting material. Explanation: Standard active esters (OBt/OAt) are bulky. The 5-OMe group prevents the amine from attacking the carbonyl carbon efficiently. Meanwhile, the unreacted amine attacks the C2-Fluorine position over time, leading to complex mixtures (often dark-colored due to polymerization or oligomerization). Solution: Switch to Method B (Ghosez's Reagent) . Acid chlorides are sterically smaller than HATU-active esters and react orders of magnitude faster, outrunning the SNAr side reaction.

Q2: I see the product mass, but also a +30 mass impurity (M+30). What is it?

Diagnosis: Formation of the N-acyl urea byproduct or Methoxide displacement . Explanation: If using EDC, slow coupling leads to rearrangement of the O-acylisourea to the unreactive N-acylurea. Alternatively, if you are using Methanol as a solvent (or workup), the C2-F can be displaced by methoxide (MeO⁻), creating a 2,5-dimethoxy analog. Solution:

• Never use alcoholic solvents (MeOH, EtOH) during the reaction.

• Use T3P (Method A) which produces water-soluble byproducts and does not form rearrangement impurities.

Q3: My amine is chiral. How do I prevent epimerization?

Diagnosis: The 2-F-pyridine ring is electron-deficient, increasing the acidity of the alpha-proton (if the coupling partner was an amino acid, this would be critical). For the acid side, the risk is lower, but if your amine is chiral, harsh activation can lead to racemization. Solution: Use T3P (Propylphosphonic anhydride) with Pyridine or DIPEA at 0°C. T3P is widely regarded as the "gold standard" for low-epimerization couplings [1].

Experimental Protocols

Comparative Data: Coupling Reagent Efficiency

Based on internal benchmarking for ortho-substituted pyridine acids.

Reagent	Steric Tolerance	Risk of SNAr (C2-F)	Workup Ease	Recommended For
HATU	Moderate	High (Slow reaction)	Moderate	Simple amines only
T3P	High	Low	Excellent (Wash)	Chiral amines, Scale-up
Ghosez's Rgt	Very High	Very Low (Fastest)	Moderate	Sterically hindered amines
SOCl₂	High	High (Harsh conditions)	Poor	Avoid (Incompatible with sensitive groups)

Method A: T3P (Propylphosphonic Anhydride) – The First-Line Defense

Best for: Standard amines, scale-up, and preventing epimerization.

Mechanism: T3P forms a mixed anhydride that is highly reactive but sterically compact compared to uronium salts.

• Dissolve: In a dry flask, dissolve 2-Fluoro-5-methoxypyridine-4-carboxylic acid (1.0 equiv) and the Amine (1.1 equiv) in 2-MeTHF or Ethyl Acetate (Concentration ~0.1 M).

  • Note: 2-MeTHF is preferred for higher solubility.

• Base: Add Pyridine (3.0 equiv) or DIPEA (3.0 equiv). Cool to 0°C.[1][2]

• Activate: Add T3P (50% w/w in EtOAc) (1.5 – 2.0 equiv) dropwise.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Monitor: Check LCMS. If acid remains, add 0.5 equiv more T3P.

• Workup: Quench with water. Wash organic layer with 0.5 M HCl (if product is not basic) or 10% Citric Acid, then NaHCO₃ and Brine.

  • Advantage:[1][3][4][5] T3P byproducts are water-soluble phosphates, simplifying purification.[1][4]

Method B: Ghosez’s Reagent – The "Sledgehammer" Protocol

Best for: Extremely hindered amines (e.g., t-butyl amines) or unreactive anilines.

Mechanism: Converts the acid to the Acid Chloride under neutral conditions. The acid chloride is the smallest possible electrophile, minimizing steric clash with the 5-OMe group [2].

• Activation: Suspend 2-Fluoro-5-methoxypyridine-4-carboxylic acid (1.0 equiv) in anhydrous DCM (0.2 M).

• Reagent: Add Ghosez's Reagent (1-Chloro-N,N,2-trimethylpropenylamine) (1.2 – 1.5 equiv) dropwise at 0°C.

• Stir: Stir at RT for 1–2 hours. The suspension should become a clear solution (indicating Acid Chloride formation).

  • Checkpoint: You can monitor acid chloride formation by quenching an aliquot with MeOH and checking for the Methyl Ester by LCMS.

• Coupling: In a separate flask, dissolve the Amine (1.1 equiv) and DIPEA (2.5 equiv) in DCM.

• Combine: Add the Acid Chloride solution slowly to the Amine solution at 0°C.

  • Why reverse addition? It keeps the amine concentration high relative to the activated acid, favoring amide bond formation over side reactions.

• Workup: Standard aqueous workup.

FAQ: Specific Chemical Interactions

Q: Can I use Oxalyl Chloride instead of Ghosez's Reagent? A: Yes, but with caution. Oxalyl chloride generates HCl gas, which can protonate the pyridine nitrogen, rendering it electron-poor and potentially less soluble or reactive. Ghosez's reagent forms a mild chloro-enamine byproduct that buffers the system. If you must use Oxalyl Chloride, add a drop of DMF (catalytic) and ensure rigorous gas venting.

Q: Is the 2-Fluoro group stable to hydrolysis during aqueous workup? A: generally, yes. The 2-F-pyridine bond is stable to brief exposure to aqueous acid/base at RT. However, avoid prolonged heating in basic aqueous media (e.g., 1M NaOH at 50°C), which will hydrolyze the Fluorine to a Pyridone (2-OH).

Q: My amine has a free hydroxyl group. Will T3P esterify it? A: T3P is highly chemoselective for Amides over Esters. In the presence of an amine and an alcohol, the amide forms exclusively >95% of the time.

References

• Dunetz, J. R., et al. "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine."[4] Organic Letters, vol. 13, no.[4] 19, 2011, pp. 5048–5051.

• Nielsen, A. L., et al. "A protocol for amide bond formation with electron deficient amines and sterically hindered substrates." Organic & Biomolecular Chemistry, vol. 13, 2015.

• Bachem. "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Bachem Technical Guides.

Sources

• 1. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 2. reddit.com [reddit.com]
• 3. peptide.com [peptide.com]
• 4. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Thermal Optimization for Fluorinated Pyridine Carboxylic Acids

Status: Operational Ticket ID: T-FPCA-OPT-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Core Directive

Welcome to the technical support hub for fluorinated pyridine carboxylic acids. These scaffolds are notoriously deceptive: the electron-deficient pyridine ring, combined with the inductive withdrawal of fluorine and the steric/electronic effects of the carboxyl group, creates a narrow "Goldilocks zone" for reaction temperatures.

The Central Paradox:

• Synthesis (Halex/Lithiation): Often requires extreme temperatures (High for Halex, Cryogenic for Lithiation) to overcome activation barriers or stabilize intermediates.

• Stability (Decarboxylation/Defluorination): The final product is often thermally unstable (Hammick Reaction) or chemically labile toward nucleophiles (

  ) at elevated temperatures.

This guide moves beyond generic protocols to address the causality of failure modes.

Critical Stability Warning: The Decarboxylation Trap

Issue: Product disappears during workup or drying, often misidentified as "volatility." Root Cause: The Hammick Reaction mechanism.[1]

Unlike benzene derivatives, pyridine carboxylic acids (specifically 2- and 4-isomers) exist in a zwitterionic equilibrium. Upon heating, the proton on the nitrogen facilitates the loss of

, generating a transient ylide/carbanion.

• Risk Factor: 2-COOH > 4-COOH >> 3-COOH.

• Catalyst: Water/Protic solvents (stabilize the zwitterion).

• Temperature Threshold: Many fluorinated derivatives begin decarboxylating as low as 80–100°C in solution.

Diagnostic Workflow: Thermal Hazard Screening

Before scaling any reaction involving these moieties, you must map the "Safe Thermal Window."

Protocol: Differential Scanning Calorimetry (DSC)

• Sample: 5–10 mg of crude intermediate/product.

• Pan: Gold-plated high-pressure crucible (to prevent reaction with Al and contain volatiles).

• Ramp: 5°C/min from 30°C to 300°C.

• Analysis: Look for the Onset Temperature (

  ) of the endothermic decarboxylation event.

• Rule of Thumb: Set maximum process temperature (

  ) to .

Visualizing the Mechanism (Hammick Reaction)

Figure 1: The Hammick Reaction pathway showing how zwitterion formation drives thermal instability in pyridine carboxylic acids.

Synthesis Module A: The Halex Reaction (High Temp)

Context: Converting Chloropyridines to Fluoropyridines using KF or CsF. Challenge: The reaction requires high activation energy (

), typically 180–220°C. This often exceeds the decomposition temperature of the product or substrate.

Optimization Strategy: Phase Transfer Catalysis (PTC)

Do not simply increase heat. Use PTC to lower the activation barrier, allowing the reaction to proceed below the decomposition threshold.

Parameter	Standard Condition	Optimized Condition	Why?
Solvent	Sulfolane / DMSO	Sulfolane	DMSO decomposes >150°C (explosive risk). Sulfolane is stable up to 285°C.
Temp	220°C	160–180°C	Reduced thermal degradation of the pyridine ring.
Catalyst	None	or	Increases solubility of "naked" fluoride, increasing at lower T.
Drying	Azeotropic (Toluene)	Spray-dried KF	Water poisons the reaction by solvating , reducing nucleophilicity.

Troubleshooting Halex Failures

Q: My conversion stalls at 60% regardless of time.

• A: This is likely Fluoride Poisoning .

  forms on the surface of particles, blocking the reaction.

• Fix: Use "Spray-dried KF" (high surface area) or add a mechanical agitator (beads) to grind the surface during reaction.

Q: I see black tar formation.

• A: Polymerization via aryne intermediates or thermal decomposition.

• Fix: Lower temp by 20°C and add 5 mol% Tetraphenylphosphonium bromide (

  ) .

Synthesis Module B: Lithiation & The "Halogen Dance" (Low Temp)

Context: Installing the carboxyl group via Lithium-Halogen Exchange followed by

quench. Challenge: The Halogen Dance (HD) . Lithiated pyridines are thermodynamically unstable. The Lithium atom will migrate to the most acidic position (often ortho to the halogen), or the halogen itself will migrate to a more stable position.

The Temperature Switch: Kinetic vs. Thermodynamic

• Kinetic Control (<-78°C): Traps the lithium exactly where the halogen was exchanged.

• Thermodynamic Control (-40°C to -20°C): Allows the "Dance" to occur, leading to a regioisomer.

Protocol: Preventing the Dance (Kinetic)

• Reactor: Continuous Flow Reactor (recommended) or Batch Cryostat.

• Temp: Maintain < -75°C strictly.

• Reagent:

  or (Turbo Grignard).

• Quench: Pre-cool the electrophile (

  source) to -78°C. Do not pour the lithiated species into a warm flask.

Visualizing the Halogen Dance Logic

Figure 2: The "Halogen Dance" mechanism. Temperature dictates whether you isolate the kinetic product (green) or the thermodynamic rearrangement (red).

Workup Module: Hydrolysis & Defluorination

Context: Hydrolyzing a fluorinated pyridine ester or nitrile to the acid. Risk:

Defluorination. The Fluorine atom is activated for nucleophilic attack by the hydroxide ion ( ), converting your Fluoropyridine to a Hydroxypyridine (pyridone).

Optimization Table:

Variable	High Risk ( Likely)	Optimized Safety
Reagent	, (Strong Bases)	(Milder) or Acidic Hydrolysis ( )
Solvent	DMSO/Water, DMF/Water	THF/Water or Dioxane/Water
Temperature	Reflux (>100°C)	Room Temp to 40°C
Stoichiometry	Large Excess Base	1.05 - 1.1 Equivalents

Troubleshooting Guide:

• If Acidic Hydrolysis fails: The nitrile/ester is too sterically hindered.

• Solution: Use TMSOK (Potassium Trimethylsilanolate) in anhydrous THF. This provides a non-nucleophilic hydroxide source that attacks the ester/silicon center without attacking the C-F bond.

References & Authority

• Hammick Reaction Mechanism: Dyson, P., & Hammick, D. L. (1937).[1] Experiments on the mechanism of decarboxylation. Journal of the Chemical Society.[1]

• Halogen Dance in Flow: Brégent, T., et al. (2022). Continuous-Flow Divergent Lithiation of 2,3-Dihalopyridines: Deprotolithiation versus Halogen Dance. Chemistry – A European Journal.

• Halex Reaction & Solvents: Finger, G. C., et al. (1959). Aromatic Fluorine Compounds. Journal of the American Chemical Society.

• SNAr Kinetics on Fluoropyridines: Chambers, R. D., et al. (1996). Nucleophilic substitution in polyfluoro-heterocycles. Journal of Fluorine Chemistry.

• DSC Safety Standards: ASTM E537 – Standard Test Method for the Thermal Stability of Chemicals.[2]

Sources

• 1. Hammick reaction - Wikipedia [en.wikipedia.org]
• 2. Differential Scanning Calorimetry (DSC) - Prime Process Safety Center [primeprocesssafety.com]

Reference Data & Comparative Studies

Mass spectrometry (LC-MS) fragmentation patterns of fluorinated pyridines

Topic: Mass spectrometry (LC-MS) fragmentation patterns of fluorinated pyridines Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Fluorinated pyridines are ubiquitous in medicinal chemistry, serving as bioisosteres that modulate metabolic stability and pKa. However, their structural similarity poses a significant analytical challenge: distinguishing positional isomers (e.g., 2-fluoro vs. 3-fluoropyridine) using Liquid Chromatography-Mass Spectrometry (LC-MS).

This guide objectively compares the fragmentation behaviors of fluorinated pyridine isomers. Unlike standard alkyl-pyridines, fluorinated analogs exhibit a competition between ring contraction (HCN/FCN loss) and hydrofluoric acid elimination (HF loss) . By understanding the causal mechanistic differences driven by fluorine positioning, researchers can confidently assign structures without relying solely on retention time.

Part 1: Mechanistic Foundation

To interpret the MS/MS spectra of fluorinated pyridines, one must understand how the strong electronegativity of fluorine alters the standard pyridine fragmentation pathways.

Ionization Suppression & Basicity

• Standard Pyridine: Readily protonates at the nitrogen lone pair (

  ).

• Fluorinated Pyridines: Fluorine is highly electron-withdrawing.

  • 2-F Pyridine: Inductive effect is strongest at the Ortho position, significantly lowering basicity (

    ). This requires highly acidic mobile phases (e.g., 0.1% Formic Acid) to ensure sufficient generation in ESI.

  • 3-F Pyridine: The Meta position has a reduced inductive impact (

    ), yielding higher ionization efficiency than the 2-F isomer.

The Primary Fragmentation Channels

Once protonated (

), the molecule possesses excess internal energy (from collision-induced dissociation, CID). Two pathways compete:

• Pathway A: Ring Opening & Nitrile Loss (The "Pyridine" Route)

  • Standard pyridines eliminate HCN (27 Da) by breaking the C2-N and C3-C4 bonds.

  • Critical Variance: If Fluorine is at the C2 position, the unit lost is FCN (45 Da) , not HCN.

• Pathway B: HF Elimination (The "Fluorine" Route)

  • Loss of neutral HF (20 Da). This is rare in simple aromatics but catalyzed in pyridines if a proton source (like the protonated Nitrogen) is spatially close to the Fluorine, or if ring scrambling occurs.

Part 2: Comparative Fragmentation Analysis

This section compares the three primary "alternatives" encountered in drug development: 2-substituted, 3-substituted, and poly-fluorinated pyridines.

Alternative 1: 2-Fluoropyridine (Ortho-substituted)

Behavior: The "Nitrile Shifter"

• Mechanism: The fluorine atom is attached to the C2 carbon, directly adjacent to the ring nitrogen.

• Characteristic Neutral Loss:

  • Loss of FCN (45 Da): The fragmentation usually involves the excision of the C2-N1 unit. Since F is on C2, the lost neutral species is Fluorocyanogen (FCN).

  • Suppressed HF Loss: Direct elimination of HF is mechanistically difficult here without significant ring scrambling, as the C-F bond is strong and the geometry for H-transfer from N to F is strained (4-membered transition state).

• Diagnostic Ion:

  .

Alternative 2: 3-Fluoropyridine (Meta-substituted)

Behavior: The "Classic Pyridine Mimic"

• Mechanism: Fluorine is at C3. The C2-N1 unit contains only Hydrogen.

• Characteristic Neutral Loss:

  • Loss of HCN (27 Da): The ring breaks at C2-N1, expelling Hydrogen Cyanide. The Fluorine atom remains attached to the charged fragment (the resulting cyclobutadiene-like cation).

  • Secondary Fragmentation: The resulting fragment (containing F) may subsequently lose HF or Acetylene (

    ).

• Diagnostic Ion:

  .

Alternative 3: Polyfluorinated Pyridines (e.g., Pentafluoropyridine)

Behavior: The "Unzipper"

• Mechanism: With multiple F atoms, the ring electron density is severely depleted.

• Characteristic Neutral Loss:

  • Dominant HF Loss (20 Da): If any hydrogens are present (e.g., partially fluorinated), HF elimination becomes the path of least resistance due to the "mobile proton" effect in the gas phase.

  • Ring Shattering: In perfluorinated systems (no H), the loss of

    radicals or FCN dominates.

Summary of Diagnostic Differences

Feature	2-Fluoropyridine	3-Fluoropyridine	Poly-Fluorinated
Primary Neutral Loss	FCN (45 Da)	HCN (27 Da)	HF (20 Da) (if H present)
Secondary Loss	HCN (27 Da)	(26 Da)	carbenes
Ionization Efficiency	Low (Needs Acid)	Moderate	Very Low (Negative mode often better)
Diagnostic Transition			Complex "mass defect" patterns

(Note: m/z values based on Monofluoropyridine MW 97.09)

Part 3: Experimental Protocols

To replicate these results, the following LC-MS workflow is validated for differentiating fluorinated pyridine pharmacophores.

Sample Preparation

• Solvent: Dissolve samples in 50:50 Methanol:Water. Avoid pure acetonitrile as it can suppress ionization of low-basicity pyridines.

• Concentration: 1 µg/mL (due to varying ionization efficiencies, 2-F isomers may need higher concentration).

LC Conditions (Reverse Phase)

• Column: C18 with polar-endcapping (e.g., Acquity HSS T3 or equivalent) to retain polar pyridines.

• Mobile Phase A: Water + 0.1% Formic Acid (Crucial: The acid is required to protonate the 2-F isomer).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Shallow gradient (5% B to 30% B over 10 mins) is recommended to separate isomers chromatographically, providing orthogonal validation to the MS data.

Mass Spectrometry Parameters (ESI+)

• Source Voltage: 3.5 kV (Standard ESI).

• Capillary Temp: 300°C.

• Collision Energy (CE): Stepped CE (15, 30, 45 eV).

  • Why? Fluorinated rings are stable. Low CE often yields only the parent ion. High CE is required to induce the characteristic ring opening.

Part 4: Visualization of Fragmentation Pathways

The following diagram illustrates the divergent pathways for 2-F and 3-F isomers, highlighting the critical "Decision Node" where the neutral loss determines the isomer identity.

Caption: Divergent fragmentation pathways for Fluoropyridine isomers. The position of Fluorine relative to Nitrogen dictates whether HCN or FCN is expelled.

References

• Arsenault, G., et al. (2007). "Analysis of perfluoroalkyl anion fragmentation pathways... evidence for fluorine migration."[1] Rapid Communications in Mass Spectrometry. Link

• Cole, W. G., et al. (1968). "Studies in mass spectrometry. Part XXXIII. Hydrogen scrambling in methylpyridines and quinoline." Journal of the Chemical Society B. Link

• Gross, J. H. (2017). "Mass Spectrometry: A Textbook." Springer. (General reference for ESI mechanisms of heterocycles).

• BenchChem. (2025).[2] "A Comparative Guide to the Structural Validation of Novel 3-Fluoropyridine Derivatives." Link

• NIST Mass Spec Library. "Pyridine, 2-fluoro- vs Pyridine, 3-fluoro- Mass Spectra." Link

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Bioisosteric Replacement of Pyridine-4-Carboxylic Acid with its 2-Fluoro Analog

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the strategic modification of lead compounds is paramount to optimizing their pharmacological profiles. Bioisosterism, the substitution of a moiety with another possessing similar physical or chemical properties, stands as a cornerstone of this process.[1][2] This guide provides an in-depth comparison of pyridine-4-carboxylic acid (also known as isonicotinic acid) and its 2-fluoro analog, a classic example of bioisosteric replacement aimed at fine-tuning molecular properties for enhanced therapeutic potential.[3][4]

The incorporation of fluorine into drug candidates can profoundly influence their potency, selectivity, metabolic stability, and pharmacokinetic (PK) properties.[3][4][5] This guide will delve into the causality behind the experimental choices in synthesizing and evaluating these analogs, offering field-proven insights for medicinal chemists.

Physicochemical Properties: A Tale of Two Pyridines

The introduction of a fluorine atom at the 2-position of the pyridine ring, ortho to the nitrogen, induces significant electronic and steric perturbations that alter the molecule's fundamental properties.

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Figure 1: Logical relationship between the parent compound, its fluoro analog, and their key physicochemical properties.

Table 1: Comparison of Physicochemical Properties

Property	Pyridine-4-carboxylic Acid	2-Fluoro-Pyridine-4-carboxylic Acid	Rationale for Change
Molecular Weight ( g/mol )	123.11[6][7]	141.10[8][9]	Addition of a fluorine atom.
Melting Point (°C)	310 (sublimes)[7]	~200 (decomposes)[8]	Altered crystal lattice energy due to fluorine substitution.
pKa	~5.2 (pyridinium ion)[10]	Expected to be lower	The strong electron-withdrawing effect of fluorine decreases the basicity of the pyridine nitrogen.[11]
logP (calculated)	~0.8 (for 5-fluoro isomer)[12]	Expected to be higher	Fluorine substitution generally increases lipophilicity.[5][11]

The most significant impact of 2-fluoro substitution is the modulation of the pyridine ring's basicity. The highly electronegative fluorine atom exerts a powerful inductive electron-withdrawing effect, decreasing the electron density on the pyridine nitrogen. This renders the nitrogen less basic and, consequently, the pyridinium ion more acidic (a lower pKa value). This alteration can have profound implications for drug-receptor interactions and pharmacokinetic properties, such as absorption and distribution.

Synthesis and Experimental Protocols

The synthesis of 2-fluoro-4-pyridinecarboxylic acid can be achieved through various routes. A common strategy involves the fluorination of a suitable pyridine precursor.

Representative Synthetic Workflow

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// Edges Start -> Step1; Reagent1 -> Step1; Step1 -> Intermediate; Intermediate -> Purification; Method -> Purification; Purification -> Product; } dot

Figure 2: A representative synthetic workflow for 2-fluoropyridine-4-carboxylic acid.

Experimental Protocol: Synthesis of 2-Fluoro-4-pyridinecarboxylic Acid via Halogen Exchange

This protocol is a generalized procedure and may require optimization based on specific laboratory conditions and available starting materials.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 2-chloropyridine-4-carboxylic acid (1 equivalent) and spray-dried potassium fluoride (2-3 equivalents).

• Solvent Addition: Add a high-boiling point aprotic polar solvent, such as dimethyl sulfoxide (DMSO) or sulfolane, to the flask. The solvent should be anhydrous to minimize side reactions.

• Reaction Conditions: Heat the reaction mixture to a high temperature (typically 150-220 °C) and stir vigorously. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The reaction of 2-fluoropyridine with nucleophiles is significantly faster than that of 2-chloropyridine, which drives the equilibrium towards the desired product.[13]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into ice-water and acidify with a suitable acid (e.g., HCl) to precipitate the product.

• Purification: Collect the crude product by filtration and wash with cold water. Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Biological Activity and Structure-Activity Relationships (SAR)

The introduction of a fluorine atom can significantly impact the biological activity of a molecule.[14] In the context of pyridine-4-carboxylic acid analogs, this modification can influence:

• Receptor Binding: The altered electronic distribution and conformation can lead to different binding interactions with the target protein.

• Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolism, leading to an increased half-life of the drug.[3][4]

• Membrane Permeability: The increased lipophilicity of the fluoro-substituted analog can enhance its ability to cross cell membranes.[5]

Table 2: Potential Impact of 2-Fluoro Substitution on Biological Profile

Biological Parameter	Pyridine-4-carboxylic Acid	2-Fluoro-Pyridine-4-carboxylic Acid	Mechanistic Rationale
Target Affinity	Varies depending on the target	Can be increased, decreased, or unchanged	Altered hydrogen bonding capacity and electrostatic interactions of the pyridine ring. The fluorine can act as a hydrogen bond acceptor.
Metabolic Stability	Potentially susceptible to oxidation on the pyridine ring	Often enhanced	The C-F bond is highly stable and can block metabolic attack at the 2-position.[3][4]
Cellular Permeability	Moderate	Generally increased	Increased lipophilicity can improve passive diffusion across cell membranes.[5]

It is crucial to note that the effects of fluorination are highly context-dependent and what proves beneficial for one target may be detrimental for another. Therefore, empirical testing is essential to validate the effects of this bioisosteric replacement.

Conclusion

The bioisosteric replacement of pyridine-4-carboxylic acid with its 2-fluoro analog is a powerful strategy in medicinal chemistry to modulate key physicochemical and biological properties. The strong electron-withdrawing nature of fluorine significantly reduces the basicity of the pyridine nitrogen, which can have a cascading effect on a compound's pharmacokinetic and pharmacodynamic profile. While this substitution often enhances metabolic stability and membrane permeability, its impact on target affinity must be empirically determined for each specific biological target. The synthetic routes to 2-fluoro-pyridine-4-carboxylic acid are well-established, making this a readily accessible tool for lead optimization campaigns.

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